Cas no 871329-83-8 ((4-ethoxy-3-trifluoromethylphenyl)boronic acid)

• Product Name: (4-ethoxy-3-trifluoromethylphenyl)boronic acid
• CAS No: 871329-83-8
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD07363789
• CID: 719306
• PubChem ID: 44558184
• Update Time: 2025-10-24

(4-ethoxy-3-trifluoromethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-(trifluoromethyl)phenylboronic acid
• (4-Ethoxy-3-Trifluoromethylphenyl)Boronic Acid
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic acid
• [4-ethoxy-3-(trifluoromethyl)phenyl]boronic acid
• 4-Ethoxy-3-trifluoromethylphenylboronic acid
• Boronic acid,B-[4-ethoxy-3-(trifluoromethyl)phenyl]-
• 3-Borono-6-ethoxybenzotrifluoride
• 3-trifluoromethyl-4-ethoxyphenylboronic acid
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• (4-ethoxy-3-(trifluoromethyl)phenyl)boronic acid
• SHCPXHBLEGXHIV-UHFFFAOYSA-N
• SBB071261
• PC1773
• B-[4-Ethoxy-3-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [4-ethoxy-3-(trifluoromethyl)phenyl]- (9CI)
• AB30773
• 4-Ethoxy-3-(trifluoromethyl)benzeneboronic acid, AldrichCPR
• 4-Ethoxy-3-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• E1236
• DTXSID00659395
• DB-028859
• A841995
• 4-ETHOXY-3-(TRIFLUOROMETHYL)PHENYLBORONICACID
• N12353
• J-515261
• MFCD07363789
• CS-W014169
• DS-13611
• 4-ethoxy-3-trifluoromethyl-phenyl boronic acid
• SCHEMBL3113375
• 871329-83-8
• AKOS015838839
• J-515268
• (4-ethoxy-3-trifluoromethylphenyl)boronic acid

• MDL： MFCD07363789
• Inchi： 1S/C9H10BF3O3/c1-2-16-8-4-3-6(10(14)15)5-7(8)9(11,12)13/h3-5,14-15H,2H2,1H3
• InChI Key： SHCPXHBLEGXHIV-UHFFFAOYSA-N
• SMILES： FC(C1C(OCC)=CC=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 200-205°C
• Boiling Point: 333.9±52.0 °C at 760 mmHg
• Flash Point: 155.8±30.7 °C
• Refractive Index: 1.466
• PSA: 49.69000
• LogP: 0.78390
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-ethoxy-3-trifluoromethylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (4-ethoxy-3-trifluoromethylphenyl)boronic acid

Introduction to (4-ethoxy-3-trifluoromethylphenyl)boronic Acid (CAS No. 871329-83-8)

(4-ethoxy-3-trifluoromethylphenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 871329-83-8, is characterized by its unique structural features, which include an ethoxy group at the para position and a trifluoromethyl group at the meta position on a phenyl ring, coupled with a boronic acid functional group. These structural attributes make it a valuable intermediate in various synthetic applications, particularly in the development of advanced materials and bioactive molecules.

The boronic acid moiety in (4-ethoxy-3-trifluoromethylphenyl)boronic acid is particularly noteworthy due to its reactivity and utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds between aryl or vinyl boronic acids and halogenated compounds. The presence of both the ethoxy and trifluoromethyl groups influences the electronic properties of the aromatic ring, making it an attractive scaffold for designing molecules with tailored physicochemical properties.

Recent research has highlighted the potential of (4-ethoxy-3-trifluoromethylphenyl)boronic acid in the development of novel pharmaceuticals. Its structural motifs are reminiscent of biologically active compounds, suggesting that derivatives of this molecule could exhibit interesting pharmacological properties. For instance, studies have explored its utility in generating libraries of substituted phenols for drug discovery initiatives. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in medicinal chemistry.

In materials science, (4-ethoxy-3-trifluoromethylphenyl)boronic acid has been investigated for its potential applications in organic electronics. The compound's ability to form stable organometallic complexes with transition metals has opened up avenues for developing new types of conductive polymers and optoelectronic materials. These materials are crucial for applications such as organic light-emitting diodes (OLEDs), solar cells, and field-effect transistors (FETs). The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the ethoxy group contribute to its unique electronic behavior, making it a promising candidate for such advanced technologies.

The synthesis of (4-ethoxy-3-trifluoromethylphenyl)boronic acid presents an interesting challenge due to the need to introduce both functional groups onto the phenyl ring with high selectivity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advancements in catalytic methods have made it possible to streamline these syntheses, reducing both cost and environmental impact. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the desired aryl-boron bond efficiently.

One particularly innovative application of (4-ethoxy-3-trifluoromethylphenyl)boronic acid has been reported in the context of click chemistry. Click reactions are highly versatile and allow for rapid assembly of complex molecular structures under mild conditions. The boronic acid component can participate in click reactions with azides to form triazoles, which are versatile scaffolds for drug discovery and material design. This adaptability makes (4-ethoxy-3-trifluoromethylphenyl)boronic acid a valuable building block for constructing novel molecules with tailored properties.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have demonstrated that (4-ethoxy-3-trifluoromethylphenyl)boronic acid can be stored for extended periods without significant degradation when handled under inert atmospheres. This stability is crucial for industrial applications where long-term storage and shelf life are important considerations. Furthermore, its compatibility with a wide range of solvents and reaction media enhances its utility in diverse synthetic protocols.

Economic considerations also play a significant role in the adoption of (4-ethoxy-3-trifluoromethylphenyl)boronic acid. The demand for high-purity boronic acids has increased with the growth of pharmaceutical and materials industries, driving efforts to develop cost-effective synthesis routes. Continuous-flow chemistry has emerged as a promising approach for producing these compounds on an industrial scale while maintaining high quality control standards.

The environmental impact of synthesizing and using (4-ethoxy-3-trifluoromethylphenyl)boronic acid is another important factor that has been addressed in recent research. Green chemistry principles have guided efforts to minimize waste and reduce hazardous byproducts throughout the synthetic process. For instance, solvent-free reactions have been explored as an alternative to traditional solution-phase methods, offering a more sustainable approach to production.

In conclusion, (4-ethoxy-3-trifluoromethylphenyl)boronic acid (CAS No. 871329-83-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, materials science, and advanced chemical research. As our understanding of its properties continues to grow, so too will its applications in developing innovative solutions for contemporary challenges.